Cas no 1803787-89-4 (2-Cyano-6-fluoronicotinoyl chloride)

• Product Name: 2-Cyano-6-fluoronicotinoyl chloride
• CAS No: 1803787-89-4
• MF: C₇H₂ClFN₂O
• MW: 184.554983615875
• CID: 4903513
• Update Time: 2025-06-08

2-Cyano-6-fluoronicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-fluoronicotinoyl chloride

• Inchi： 1S/C7H2ClFN2O/c8-7(12)4-1-2-6(9)11-5(4)3-10/h1-2H
• InChI Key： VJWNTKHRXHJGBS-UHFFFAOYSA-N
• SMILES： ClC(C1C(C#N)=NC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.8
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-6-fluoronicotinoyl chloride

Professional Introduction to 2-Cyano-6-fluoronicotinoyl Chloride (CAS No. 1803787-89-4)

2-Cyano-6-fluoronicotinoyl chloride, with the chemical identifier CAS No. 1803787-89-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the synthesis of various bioactive molecules. The presence of both cyano and fluorine substituents in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the development of novel therapeutic agents.

The significance of 2-cyano-6-fluoronicotinoyl chloride lies in its versatility as a building block for more complex pharmacophores. In recent years, there has been a surge in research focused on harnessing the potential of fluorinated heterocycles in drug design. The fluorine atom, due to its ability to modulate metabolic stability and binding affinity, has become an indispensable element in the quest for more effective and targeted medications. The cyano group, on the other hand, contributes to the compound's reactivity, enabling further functionalization through various chemical transformations.

Recent advancements in synthetic methodologies have enhanced the accessibility of 2-cyano-6-fluoronicotinoyl chloride, facilitating its incorporation into diverse drug candidates. For instance, researchers have leveraged palladium-catalyzed cross-coupling reactions to introduce this moiety into complex molecular architectures. Such techniques have not only improved yield but also allowed for greater precision in constructing target compounds. The compound's compatibility with a wide range of reaction conditions makes it an attractive choice for medicinal chemists seeking to explore new chemical spaces.

In the realm of medicinal biology, 2-cyano-6-fluoronicotinoyl chloride has been explored as a key intermediate in the synthesis of molecules with potential antimicrobial and anti-inflammatory properties. Studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against specific enzymatic targets. For example, modifications of this scaffold have led to compounds that show promise in combating resistant bacterial strains by interfering with vital metabolic pathways. The fluorine substituent plays a crucial role in enhancing binding interactions with biological receptors, thereby improving therapeutic efficacy.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process involving 2-cyano-6-fluoronicotinoyl chloride. By leveraging machine learning algorithms, researchers can predictably design and synthesize novel analogs with optimized properties. This approach has been particularly effective in identifying lead compounds for further development. The compound's structural features allow for fine-tuning of physicochemical properties such as solubility, permeability, and bioavailability, which are critical factors in drug optimization.

Moreover, the environmental and safety considerations associated with handling 2-cyano-6-fluoronicotinoyl chloride are minimal when compared to other synthetic intermediates used in pharmaceutical manufacturing. Its stability under standard conditions and compatibility with green chemistry principles make it an eco-friendly choice for industrial applications. As regulatory pressures continue to emphasize sustainable practices, compounds like this are likely to become increasingly prevalent in the pharmaceutical industry.

The future prospects of 2-cyano-6-fluoronicotinoyl chloride are vast and multifaceted. Ongoing research is exploring its potential applications beyond traditional drug development, including use as a ligand in material science and as a precursor for agrochemicals. The compound's unique electronic properties make it a candidate for designing advanced materials with tailored functionalities. As our understanding of molecular interactions deepens, new opportunities for utilization are expected to emerge.

In conclusion, 2-cyano-6-fluoronicotinoyl chloride (CAS No. 1803787-89-4) represents a cornerstone in modern pharmaceutical chemistry. Its structural versatility, combined with its compatibility with advanced synthetic techniques, positions it as an indispensable tool for innovation. As research continues to evolve, this compound is poised to contribute significantly to the development of next-generation therapeutics that address unmet medical needs across various therapeutic areas.